Cas no 67648-13-9 (2-chloro-3,4-dimethylbenzoic acid)
2-chloro-3,4-dimethylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Chlor-3,4-dimethylbenzoic acid
- 2-chloro-3,4-dimethylbenzoic acid
-
- Inchi: 1S/C9H9ClO2/c1-5-3-4-7(9(11)12)8(10)6(5)2/h3-4H,1-2H3,(H,11,12)
- InChI Key: XMHOMAQRCKLSJQ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)C=CC(C)=C1C
2-chloro-3,4-dimethylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T776338-2.5mg |
2-chloro-3,4-dimethylbenzoic acid |
67648-13-9 | 2.5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T776338-5mg |
2-chloro-3,4-dimethylbenzoic acid |
67648-13-9 | 5mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T776338-25mg |
2-chloro-3,4-dimethylbenzoic acid |
67648-13-9 | 25mg |
$ 275.00 | 2022-06-02 | ||
| Enamine | EN300-132290-0.05g |
2-chloro-3,4-dimethylbenzoic acid |
67648-13-9 | 95% | 0.05g |
$315.0 | 2023-05-01 | |
| Enamine | EN300-132290-0.1g |
2-chloro-3,4-dimethylbenzoic acid |
67648-13-9 | 95% | 0.1g |
$470.0 | 2023-05-01 | |
| Enamine | EN300-132290-0.25g |
2-chloro-3,4-dimethylbenzoic acid |
67648-13-9 | 95% | 0.25g |
$672.0 | 2023-05-01 | |
| Enamine | EN300-132290-0.5g |
2-chloro-3,4-dimethylbenzoic acid |
67648-13-9 | 95% | 0.5g |
$1058.0 | 2023-05-01 | |
| Enamine | EN300-132290-1.0g |
2-chloro-3,4-dimethylbenzoic acid |
67648-13-9 | 95% | 1g |
$1357.0 | 2023-05-01 | |
| Enamine | EN300-132290-2.5g |
2-chloro-3,4-dimethylbenzoic acid |
67648-13-9 | 95% | 2.5g |
$2660.0 | 2023-05-01 | |
| Enamine | EN300-132290-5.0g |
2-chloro-3,4-dimethylbenzoic acid |
67648-13-9 | 95% | 5g |
$3935.0 | 2023-05-01 |
2-chloro-3,4-dimethylbenzoic acid Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 2-chloro-3,4-dimethylbenzoic acid
Comprehensive Overview of 2-Chloro-3,4-dimethylbenzoic Acid (CAS No. 67648-13-9): Properties, Applications, and Industry Insights
2-Chloro-3,4-dimethylbenzoic acid (CAS No. 67648-13-9) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for fine chemicals and intermediates, this compound has garnered significant attention due to its role in synthesizing high-value derivatives. Researchers and manufacturers frequently search for terms like "synthesis of 2-chloro-3,4-dimethylbenzoic acid", "CAS 67648-13-9 suppliers", and "applications of chlorinated benzoic acids", reflecting its industrial relevance.
The molecular formula of 2-chloro-3,4-dimethylbenzoic acid is C9H9ClO2, featuring a benzene ring substituted with a carboxylic acid group, two methyl groups, and a chlorine atom. This arrangement contributes to its moderate polarity and reactivity, making it a valuable intermediate in organic synthesis. Recent studies highlight its potential in developing non-steroidal anti-inflammatory drugs (NSAIDs) and crop protection agents, aligning with trends in sustainable agriculture and green chemistry.
In the pharmaceutical sector, CAS 67648-13-9 is often explored for its ability to modify drug bioavailability. Queries such as "2-chloro-3,4-dimethylbenzoic acid solubility" and "derivatives for drug discovery" are common among chemists. Its chlorinated aromatic structure also makes it a candidate for metal-organic frameworks (MOFs), a hot topic in materials science for gas storage and catalysis. The compound’s melting point (typically 150–155°C) and stability under ambient conditions further enhance its practicality.
Environmental and regulatory considerations are critical when handling 2-chloro-3,4-dimethylbenzoic acid. While not classified as hazardous, proper storage (away from strong oxidizers) and disposal methods are emphasized in safety data sheets (SDS). Searches like "biodegradability of chlorinated benzoic acids" reflect growing eco-consciousness. Innovations in catalytic degradation and wastewater treatment technologies are addressing these concerns, positioning the compound as a case study in sustainable chemical practices.
From a commercial perspective, the global market for benzene derivatives is projected to grow at a CAGR of 5.2% (2023–2030), driven by demand in Asia-Pacific pharmaceutical hubs. Suppliers of 67648-13-9 often highlight purity (>98%) and batch consistency, responding to queries like "reliable sources of 2-chloro-3,4-dimethylbenzoic acid". Custom synthesis services and scale-up protocols are additional focal points for industrial buyers.
In conclusion, 2-chloro-3,4-dimethylbenzoic acid exemplifies the intersection of chemistry and innovation. Its applications span from life sciences to advanced materials, resonating with trends like precision medicine and circular economy. As research continues, this compound is poised to play a pivotal role in next-generation chemical solutions.
67648-13-9 (2-chloro-3,4-dimethylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)